2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde
Overview
Description
2-(Furan-3-yl)-1,3-thiazole-5-carbaldehyde (FT-C) is a heterocyclic aldehyde compound that has been studied for its potential applications in various scientific fields. FT-C has been found to have a wide range of biochemical and physiological effects, making it a promising molecule for further research and development. FT-C is synthesized through a variety of methods, including the Knoevenagel condensation and the Claisen-Schmidt condensation.
Scientific Research Applications
2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde has been studied for its potential applications in various scientific fields. 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde has been found to have anti-inflammatory and anti-oxidant properties, making it a promising molecule for further research and development in the field of medicinal chemistry. 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde has also been studied for its potential use in the synthesis of organic compounds, such as dyes, plastics, and pharmaceuticals.
Mechanism of Action
The mechanism of action of 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde is still not fully understood. However, it is believed that 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are known to be involved in inflammation and pain. In addition, 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde is believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde has been found to have a wide range of biochemical and physiological effects. 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde has been found to have anti-inflammatory and anti-oxidant properties, making it a promising molecule for further research and development in the field of medicinal chemistry. 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde has also been found to have the potential to inhibit the growth of cancer cells, as well as to reduce the risk of cardiovascular disease. In addition, 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde has been found to have the potential to reduce the risk of diabetes and obesity.
Advantages and Limitations for Lab Experiments
2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde has several advantages for laboratory experiments. 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde is relatively easy to synthesize, and its effects can be observed in a short amount of time. In addition, 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde is relatively inexpensive, making it an attractive option for researchers. However, 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde also has some limitations. 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde is not very stable, and its effects can be unpredictable. In addition, 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde is not well-suited for long-term experiments, as its effects can fade over time.
Future Directions
There are several potential future directions for 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde research. 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde could be studied further to better understand its mechanism of action and to develop more effective treatments for a variety of diseases and conditions. In addition, 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde could be studied to develop new synthetic methods and to explore its potential applications in other scientific fields, such as materials science and nanotechnology. 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde could also be studied to explore its potential use as a food additive or preservative. Finally, 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde could be studied to explore its potential use in the development of new pharmaceuticals.
Synthesis Methods
2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde can be synthesized through a variety of methods, including the Knoevenagel condensation and the Claisen-Schmidt condensation. The Knoevenagel condensation involves the reaction of an aldehyde with a carbonyl compound in the presence of a base, such as sodium hydroxide or potassium carbonate. The Claisen-Schmidt condensation is a reaction between an aldehyde and an ester in the presence of a base. Both methods yield 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde involves the condensation of furan-3-carboxaldehyde with thiosemicarbazide followed by cyclization and oxidation.", "Starting Materials": [ "Furan-3-carboxaldehyde", "Thiosemicarbazide", "Acetic acid", "Sodium acetate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve furan-3-carboxaldehyde (1.0 g, 8.5 mmol) and thiosemicarbazide (1.2 g, 10.2 mmol) in acetic acid (20 mL) and stir at room temperature for 2 hours.", "Step 2: Add sodium acetate (1.5 g, 18.2 mmol) to the reaction mixture and heat at 80°C for 4 hours to promote cyclization.", "Step 3: Cool the reaction mixture to room temperature and filter the precipitate. Wash the solid with water and dry under vacuum to obtain the thiazole intermediate.", "Step 4: Dissolve the thiazole intermediate in acetic acid (10 mL) and add hydrogen peroxide (1.0 mL, 30% w/w) dropwise with stirring at room temperature for 1 hour to oxidize the thiazole ring to the aldehyde.", "Step 5: Cool the reaction mixture to 0°C and filter the precipitate. Wash the solid with water and dry under vacuum to obtain the final product, 2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde." ] } | |
CAS RN |
1206974-79-9 |
Product Name |
2-(furan-3-yl)-1,3-thiazole-5-carbaldehyde |
Molecular Formula |
C8H5NO2S |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
